Cas no 929000-14-6 (Methyl 5-bromo-2-(methylthio)benzoate)

Methyl 5-bromo-2-(methylthio)benzoate structure
929000-14-6 structure
Product Name:Methyl 5-bromo-2-(methylthio)benzoate
CAS No:929000-14-6
MF:C9H9BrO2S
MW:261.135560750961
MDL:MFCD09258758
CID:857730
PubChem ID:26966744
Update Time:2024-10-26

Methyl 5-bromo-2-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-2-(methylthio)benzoate
    • METHYL 5-BROMO-2(METHYLTHIO)BENZOATE
    • methyl 5-bromo-2-methylsulfanylbenzoate
    • Methyl5-bromo-2-(methylthio)benzoate
    • DA-00709
    • AKOS015834748
    • Methyl 5-bromo-2-methylthiobenzoate
    • AS-43727
    • DTXSID40650321
    • SCHEMBL424811
    • AUJZLQVDLUTYLJ-UHFFFAOYSA-N
    • methyl 5-bromo-2-(methylsulfanyl)benzoate
    • 929000-14-6
    • MFCD09258758
    • MDL: MFCD09258758
    • Inchi: 1S/C9H9BrO2S/c1-12-9(11)7-5-6(10)3-4-8(7)13-2/h3-5H,1-2H3
    • InChI Key: AUJZLQVDLUTYLJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C(SC)=CC=C(Br)C=1)OC

Computed Properties

  • Exact Mass: 259.95100
  • Monoisotopic Mass: 259.95066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 51.60000
  • LogP: 2.95760

Methyl 5-bromo-2-(methylthio)benzoate Pricemore >>

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Methyl 5-bromo-2-(methylthio)benzoate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ;  1 h, rt
1.2 Reagents: Sodium hydride Solvents: Dimethylformamide ;  16 h, rt → 70 °C; 70 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Ethyl acetate ,  Water
Reference
Preparation of 3,4-substituted piperidine derivatives as renin inhibitors for treatment of cardiovascular events and renal insufficiency
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  0 °C; rt; 4 h, 80 °C
Reference
Benzoxazinone compounds as KLK5/7 dual inhibitors
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Production Method 3

Reaction Conditions
Reference
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Methyl 5-bromo-2-(methylthio)benzoate Raw materials

Methyl 5-bromo-2-(methylthio)benzoate Preparation Products

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